Cas no 5026-65-3 (Hexadecyl 3,4,5-trihydroxybenzoate)

Hexadecyl 3,4,5-trihydroxybenzoate Properties

Names and Identifiers

• Hexadecyl 3,4,5-trihydroxybenzoate
• 3,4,5-Trihydroxybenzoic acid hexadecyl ester
• Cetyl gallate
• Hexadecyl Gallate
• Gallic Acid Cetyl Ester
• Gallic Acid Hexadecyl Ester
• n-cetylgallate
• n-Hexadecyl-gallate
• X1J85N35ZO
• Cetylgallat
• HexadecylGallate
• Benzoic acid, 3,4,5-trihydroxy-, hexadecyl ester
• Gallic acid n-hexadecyl ester
• TYCUSKFOGZNIBO-UHFFFAOYSA-N
• BDBM5
• PROGALLIN CE
• MFCD00016428
• CHEMBL464675
• Q27293315
• G0013
• EINECS 225-715-7
• AS-61822
• A828042
• PALMITYL GALLATE
• Hexadecyl3,4,5-trihydroxybenzoate
• FT-0635517
• CS-0319969
• AKOS016846190
• NS00032025
• DTXSID00198254
• BDBM50250973
• NIPAGALLIN CE
• 5026-65-3
• SCHEMBL36506
• D90705
• UNII-X1J85N35ZO
• Hexadecyl 3,4,5-trihydroxybenzoate #
• GALLIC ACID, CETYL ESTER
• Gallic acid, hexadecyl ester
• 1-HEXADECANOL, GALLATE
• DB-051746
• +Expand

• MDL： MFCD00016428
• InChIKey： TYCUSKFOGZNIBO-UHFFFAOYSA-N
• Inchi： 1S/C23H38O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-28-23(27)19-17-20(24)22(26)21(25)18-19/h17-18,24-26H,2-16H2,1H3
• SMILES： O(C(C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 394.27200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 17
• Monoisotopic Mass: 394.271924
• Heavy Atom Count: 28
• Complexity: 375
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8
• Tautomer Count: 14
• Surface Charge: 0
• Topological Polar Surface Area: 87

Experimental Properties

• LogP: 6.44150
• PSA: 86.99000
• Refractive Index: 1.523
• Boiling Point: 562.6±45.0 °C at 760 mmHg
• Melting Point: 98.0 to 101.0 deg-C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 185.1±22.2 °C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.1±0.1 g/cm3

Hexadecyl 3,4,5-trihydroxybenzoate Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25; S45; S36/37/39;
• Risk Phrases：R11; R34
• Dangerous goods sign： Xi C F
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Hexadecyl 3,4,5-trihydroxybenzoate Customs Data

• HS CODE：29339990
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters